Cas no 2137550-58-2 (1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester
• CAS No: 2137550-58-2
• MF: C₁₇H₃₂N₂O₂S
• MW: 328.51318359375
• CID: 5297645
• Update Time: 2025-05-20

1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H32N2O2S/c1-5-17(19-11-13-22-14-12-19)7-6-9-18(10-8-17)15(20)21-16(2,3)4/h5-14H2,1-4H3
• InChI Key： SWQSXCSIPPUALA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CC)(N2CCSCC2)CC1

Additional information on 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester

Introduction to 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester (CAS No. 2137550-58-2)

1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester (CAS No. 2137550-58-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a seven-membered azepine ring and a thiomorpholine moiety, which contribute to its potential therapeutic applications.

The chemical structure of 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester is composed of a central azepine ring with an ethyl substituent and a thiomorpholine group attached to the fourth carbon atom. The presence of the thiomorpholine moiety imparts significant biological activity and stability to the molecule. Additionally, the tert-butyl ester group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This finding suggests that the compound could be developed into a novel therapeutic agent for preventing or slowing down the progression of this debilitating condition.

Beyond neurodegenerative diseases, 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester has also shown promise in the treatment of inflammatory disorders. In vitro and in vivo studies have revealed that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings open up new avenues for its use in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which allows for once-daily dosing regimens.

To further enhance its therapeutic efficacy and safety profile, ongoing research is focused on developing prodrugs and drug delivery systems for 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester. Prodrug strategies aim to improve the compound's stability and reduce potential side effects by converting it into an inactive form that is activated upon reaching the target site. Additionally, nanoparticle-based drug delivery systems are being explored to enhance tissue-specific targeting and reduce systemic toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These promising results have paved the way for larger-scale phase II and III trials to further validate its therapeutic potential.

In conclusion, 1H-Azepine-1-carboxylic acid, 4-ethylhexahydro-4-(4-thiomorpholinyl)-, 1,1-dimethylethyl ester (CAS No. 2137550-58-2) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential to improve patient outcomes and advance medical care.